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Compound of Interest

Compound Name: 6-Hydroxyrubiadin

Cat. No.: B014807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Hydroxyrubiadin, an anthraquinone isolated from the roots of Rubia cordifolia L., is a

compound of interest for its notable biological activities, including antioxidant properties.[1][2]

Accurate and consistent preparation of stock solutions is crucial for reliable experimental

results in drug discovery and development. Dimethyl sulfoxide (DMSO) is a common solvent for

dissolving 6-Hydroxyrubiadin due to its high solubilizing capacity for many organic

compounds.[1][2] This document provides a detailed protocol for the preparation, handling, and

storage of 6-Hydroxyrubiadin stock solutions in DMSO.
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Property Value

CAS Number 87686-86-0

Molecular Formula C₁₅H₁₀O₅

Molecular Weight 270.24 g/mol [3]

Appearance Yellow powder

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone[1][2]

Recommended Stock Solution Concentrations
The following table provides calculations for preparing common stock solution concentrations

of 6-Hydroxyrubiadin in DMSO.

Desired
Concentration

Mass of 6-
Hydroxyrubiadin
(for 1 mL DMSO)

Mass of 6-
Hydroxyrubiadin
(for 5 mL DMSO)

Mass of 6-
Hydroxyrubiadin
(for 10 mL DMSO)

1 mM 0.27 mg 1.35 mg 2.70 mg

5 mM 1.35 mg 6.76 mg 13.51 mg

10 mM 2.70 mg 13.51 mg 27.02 mg

Note: Commercial preparations of 10 mM 6-Hydroxyrubiadin in DMSO are available,

indicating this is a readily achievable concentration.[2]

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of 6-Hydroxyrubiadin in

DMSO.

Materials
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Anhydrous (or high-purity) Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic bath

Water bath set to 37°C (optional, for enhancing solubility)

Procedure
Preparation: Before starting, ensure the work area is clean and that appropriate personal

protective equipment (PPE), including gloves and safety glasses, is worn. Allow the 6-
Hydroxyrubiadin powder and DMSO to equilibrate to room temperature for at least one

hour before use, especially if they have been stored at low temperatures.[2]

Weighing: Tare a sterile microcentrifuge tube or vial on the analytical balance. Carefully

weigh 2.70 mg of 6-Hydroxyrubiadin powder into the tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the 6-
Hydroxyrubiadin powder.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

For enhanced solubility, place the tube in an ultrasonic bath for 5-10 minutes.[1]

If the compound is not fully dissolved, the tube can be warmed at 37°C for a short period,

followed by vortexing or sonication.[1] Visually inspect the solution to ensure there are no

visible particles.

Storage:
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It is recommended to prepare fresh solutions for immediate use.[2]

If storage is necessary, aliquot the stock solution into smaller, single-use volumes in tightly

sealed vials to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C. Under these conditions, the stock solution is generally stable

for up to two weeks, and some sources suggest it can be stored for several months.[1][2]

Usage:

When ready to use a stored aliquot, remove it from the -20°C freezer and allow it to

equilibrate to room temperature for at least one hour before opening the vial.[2]

Before use, vortex the solution briefly to ensure homogeneity.
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Caption: A flowchart illustrating the key steps for preparing a 6-Hydroxyrubiadin stock solution

in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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